Cas no 40146-87-0 (1,2-Oxathiane, 6-decyl-, 2,2-dioxide)

• Product Name: 1,2-Oxathiane, 6-decyl-, 2,2-dioxide
• CAS No: 40146-87-0
• MF: C₁₄H₂₈O₃S
• MW: 276.43532371521
• CID: 324026
• PubChem ID: 520982
• Update Time: 2025-04-19

1,2-Oxathiane, 6-decyl-, 2,2-dioxide Chemical and Physical Properties

Names and Identifiers

• 1,2-Oxathiane, 6-decyl-, 2,2-dioxide
• 6-decyloxathiane 2,2-dioxide
• DTXSID60334515
• Tetradecane-1-sulfonic acid, 4-hydroxy-, delta-sultone
• 40146-87-0

• Inchi： 1S/C14H28O3S/c1-2-3-4-5-6-7-8-9-11-14-12-10-13-18(15,16)17-14/h14H,2-13H2,1H3
• InChI Key： FPGWFFVPBMXANA-UHFFFAOYSA-N
• SMILES： S1(CCCC(CCCCCCCCCC)O1)(=O)=O

Computed Properties

• Exact Mass: 276.17604
• Monoisotopic Mass: 276.17591592g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 43.37